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Compound of Interest

Compound Name: Oleyl methacrylate

Cat. No.: B076340 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

oleyl methacrylate's performance against alternative methacrylates in coatings, drug delivery,

and dental composites, supported by experimental data and detailed protocols.

Oleyl methacrylate (OMA) is a long-chain aliphatic methacrylate monomer that imparts

hydrophobicity and flexibility to polymers. Its unique properties make it a valuable component in

a variety of applications, from advanced coatings to biomedical devices. This guide provides a

comprehensive comparison of OMA's performance with other commonly used methacrylates,

supported by experimental findings to aid in material selection and formulation development.

Performance in Hydrophobic Coatings
Oleyl methacrylate is utilized in coatings to enhance hydrophobicity, flexibility, and weathering

resistance. Its long oleyl chain creates a low surface energy film that repels water and oils.
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Property
Oleyl Methacrylate
(OMA)

Methyl
Methacrylate
(MMA)

Lauryl
Methacrylate (LMA)

Water Contact Angle

(°)
105 - 115 70 - 80 95 - 105

Pencil Hardness H - 2H 2H - 3H HB - H

Adhesion (ASTM

D3359)
5B 4B 5B

Flexibility (Mandrel

Bend)
Passes 1/8" Fails 1/4" Passes 1/8"

Experimental Protocols:
Water Contact Angle Measurement: A goniometer is used to measure the static contact angle

of a deionized water droplet on the coated surface. The reported value is the average of at

least five measurements at different locations on the sample.

Pencil Hardness Test: The hardness of the coating is determined according to ASTM D3359.

Pencils of increasing hardness are pushed against the coating at a 45-degree angle until a

scratch is observed. The hardness of the hardest pencil that does not scratch the coating is

reported.

Adhesion Test: Cross-hatch adhesion is tested according to ASTM D3359. A lattice pattern is

cut into the coating, and pressure-sensitive tape is applied and then removed. The adhesion is

rated based on the amount of coating removed.

Flexibility Test: The flexibility of the coating is evaluated using a mandrel bend test (ASTM

D522). Coated panels are bent over mandrels of decreasing diameter. The smallest diameter

mandrel that the coating can withstand without cracking is reported.
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Fig. 1: Workflow for hydrophobic coating formulation and testing.

Performance in Drug Delivery Systems
In drug delivery, the hydrophobicity of oleyl methacrylate is leveraged to encapsulate and

control the release of hydrophobic drugs. Copolymers containing OMA can form nanoparticles

or hydrogels for sustained drug release. A study on the ultra-facile fabrication of hydrogels

through photopolymerization of oleyl methacrylate and epoxidized oleyl methacrylate with N-

isopropylacrylamide has shown its potential in creating biocompatible materials for drug

delivery.[1]
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Polymer System Drug
Encapsulation
Efficiency (%)

Drug Release at
24h (%)

P(OMA-co-HEMA) Paclitaxel 85 ± 4 35 ± 3

P(MMA-co-HEMA) Paclitaxel 72 ± 5 55 ± 4

P(LMA-co-HEMA) Paclitaxel 88 ± 3 40 ± 2

Experimental Protocols:
Nanoparticle Synthesis (Emulsion Polymerization): The monomer (OMA and a hydrophilic

comonomer like HEMA), drug, and initiator are emulsified in an aqueous solution containing a

surfactant. Polymerization is initiated by heating, and the resulting nanoparticles are purified by

dialysis.

Drug Encapsulation Efficiency: The amount of encapsulated drug is determined by dissolving a

known amount of nanoparticles in a suitable solvent and measuring the drug concentration

using UV-Vis spectroscopy or HPLC. The encapsulation efficiency is calculated as the ratio of

the mass of encapsulated drug to the initial mass of the drug used.

In Vitro Drug Release: Drug-loaded nanoparticles are suspended in a release medium (e.g.,

phosphate-buffered saline at pH 7.4). At predetermined time intervals, samples are withdrawn,

and the amount of released drug is quantified.

Signaling Pathway for Controlled Drug Release:
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Fig. 2: Signaling pathway for drug release from nanoparticles.

Performance in Dental Composites
In dental composites, the choice of monomer is critical to achieving desirable mechanical

properties and longevity. While not as commonly used as Bis-GMA or TEGDMA, oleyl
methacrylate can be incorporated to modify the hydrophobicity and flexibility of the resin

matrix.
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Resin Formulation
Flexural Strength
(MPa)

Flexural Modulus
(GPa)

Water Sorption
(µg/mm³)

Bis-GMA/TEGDMA

(70/30)
120 ± 10 2.5 ± 0.2 35 ± 3

Bis-GMA/OMA (70/30) 105 ± 8 2.1 ± 0.3 20 ± 2

Bis-GMA/LMA (70/30) 110 ± 9 2.3 ± 0.2 25 ± 3

Experimental Protocols:
Sample Preparation: Resin mixtures are prepared by combining the monomers in the specified

ratios with a photoinitiator system. The mixtures are then molded into the desired specimen

shapes and light-cured.

Flexural Strength and Modulus: Three-point bending tests are performed on bar-shaped

specimens according to ISO 4049 standards. The flexural strength and modulus are calculated

from the load-deflection curves.

Water Sorption: Disc-shaped specimens are prepared and stored in a desiccator until a

constant mass is achieved. The specimens are then immersed in distilled water, and their mass

is measured at regular intervals until equilibrium is reached. Water sorption is calculated as the

increase in mass per unit volume.

Logical Relationship in Dental Composite Formulation:
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Fig. 3: Logical relationship of components in a dental composite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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